5-Chloro-2-fluoro-3-methoxypyridine

• IUPAC Name: 5-chloro-2-fluoro-3-methoxypyridine
• InChI: InChI=1S/C6H5ClFNO/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3
• InChI Key: IFIHQDCDSBTEJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC(=C1)Cl)F
• Molecular Formula: C6H5ClFNO
• Molecular Weight: 161.56 g/mol
• CAS No.: 1227580-27-9

Description

5-Chloro-2-fluoro-3-methoxypyridine is a chemical compound with the molecular formula C6H5ClFNO. It has a molecular weight of 161.56. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H5ClFNO/c1-10-5-2-4 (7)3-9-6 (5)8/h2-3H,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a density of 1.3±0.1 g/cm3, a boiling point of 218.4±35.0 °C at 760 mmHg, and a vapor pressure of 0.2±0.4 mmHg at 25°C. The compound has a molar refractivity of 35.9±0.3 cm3, a polar surface area of 22 Å2, and a molar volume of 122.8±3.0 cm3.

Scientific Research Applications

Synthesis of Herbicidal Compounds

A notable application of 5-chloro-2-fluoro-3-methoxypyridine is its role in the synthesis of novel herbicidal compounds. For instance, derivatives of this compound with a 1,3,4-oxadiazole ring have shown moderate to high levels of herbicidal activity against various weeds, demonstrating its potential as a key building block in developing new herbicides with specific target spectrums and safety profiles (Tajik & Dadras, 2011).

Building Blocks for Medicinal Chemistry

This compound serves as a halogen-rich intermediate for synthesizing pentasubstituted pyridines. These compounds are valuable in medicinal chemistry for creating molecules with specific pharmacological activities. Their synthesis involves novel pathways that allow for the incorporation of various functional groups, making them versatile intermediates for further chemical manipulations (Wu et al., 2022).

Chemical Transformations and Functionalization

The structural flexibility of this compound is highlighted in its use for creating diverse molecular architectures. This includes its transformation into various functionalized pyridines through chemoselective amination processes. Such transformations are critical in the development of molecules with potential applications in pharmaceuticals, agrochemicals, and materials science. These methods offer pathways for selective substitution, demonstrating the compound's utility in complex organic syntheses (Stroup et al., 2007).

Photophysical Properties for "Push-Pull" Fluorophores

The compound also plays a role in the synthesis of "push-pull" fluorophores, where it is used to study the effect of fluorine substitution on photophysical properties. This research has implications for designing new materials for optoelectronic applications, highlighting the significance of this compound in developing novel photonic and electronic materials (Kopchuk et al., 2020).

Exploration of Tautomerism

Furthermore, this compound contributes to fundamental research in chemistry, such as studies on tautomerism and the stabilization of zwitterionic structures. This research provides insights into the behavior of pyrimidines in various solvents and under different conditions, which is essential for understanding the reactivity and stability of these compounds in chemical syntheses and applications (Kheifets et al., 2006).

Safety and Hazards

The compound is classified under the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P305 (IF IN EYES), P351 (rinse cautiously with water for several minutes), and P338 (remove contact lenses if present and easy to do – continue rinsing).